Cas no 2361748-74-3 (1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one
• CAS No: 2361748-74-3
• MF: C₂₈H₃₃N₃O₂
• MW: 443.580527067184
• CID: 5682143
• PubChem ID: 139016455
• Update Time: 2025-07-15

1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z3664805751
• 1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one
• EN300-26607488
• 1-{4-[4-(2,3-dihydro-1H-indol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one
• 2361748-74-3

• Inchi： 1S/C28H33N3O2/c1-2-26(32)29-20-15-28(16-21-29,23-9-4-3-5-10-23)27(33)30-17-13-24(14-18-30)31-19-12-22-8-6-7-11-25(22)31/h2-11,24H,1,12-21H2
• InChI Key： XKIDNDNDCRGQJD-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N1CCC(CC1)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 443.25727730g/mol
• Monoisotopic Mass: 443.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.9Ų

Additional information on 1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one

Introduction to 1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one (CAS No: 2361748-74-3)

The compound 1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one, identified by its CAS number 2361748-74-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules with complex structures, aiming to enhance drug efficacy and reduce side effects. The compound in question features a combination of piperidine and indole moieties, which are well-documented for their role in modulating various biological pathways. Specifically, the 2,3-dihydroindolyl group is known for its involvement in the modulation of serotonin receptors, making it a valuable component in the design of psychoactive drugs.

The structural design of 1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one incorporates a carbonyl group linked to a piperidine ring, which is further substituted with another piperidine moiety. This dual substitution pattern enhances the molecule's binding affinity to target proteins, thereby improving its pharmacological activity. The phenyl group attached to the second piperidine ring adds another layer of complexity, potentially influencing metabolic stability and bioavailability.

Recent studies have highlighted the importance of structural diversity in drug discovery. The compound's unique architecture positions it as a candidate for investigating novel therapeutic mechanisms. For instance, its ability to interact with multiple receptor sites suggests potential applications in treating neurological disorders. The indole moiety, in particular, has been extensively studied for its role in modulating neurotransmitter systems, making this compound a promising candidate for further research.

The synthesis of such complex molecules requires meticulous planning and precise execution. Advanced synthetic techniques, including multi-step organic reactions and purification methods, are employed to ensure high yield and purity. The use of computational chemistry tools has also been instrumental in predicting the compound's behavior and optimizing its structure for better pharmacological properties.

In the context of current research trends, this compound aligns with the growing interest in targeted therapies. By designing molecules that selectively interact with specific biological targets, researchers aim to minimize off-target effects and improve patient outcomes. The structural features of 1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one make it a suitable candidate for such an approach.

Evaluation of this compound's pharmacokinetic properties is crucial for determining its potential as a therapeutic agent. Parameters such as solubility, stability, and metabolic pathways need to be thoroughly investigated. Preclinical studies are essential for assessing its safety and efficacy before moving to human trials. These studies often involve in vitro assays to evaluate interactions with biological targets and in vivo models to assess systemic effects.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations and quantum mechanical calculations help researchers understand how the compound interacts with its target proteins at a molecular level. This information is invaluable for designing derivatives with improved properties. The integration of experimental data with computational predictions provides a comprehensive understanding of the compound's behavior.

The pharmaceutical industry is increasingly leveraging innovative technologies to accelerate drug development. Techniques such as high-throughput screening (HTS) and CRISPR gene editing are being used to identify new drug candidates rapidly. The compound under discussion could benefit from these advancements, potentially leading to faster development cycles and more effective treatments.

The ethical considerations surrounding drug development are also paramount. Ensuring that research is conducted responsibly and with appropriate regulatory oversight is essential for maintaining public trust. Collaborative efforts between academia and industry are crucial for advancing knowledge and bringing new therapies to market efficiently.

In conclusion, 1-[4-[4-(2,3-Dihydroindol-1-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one (CAS No: 2361748-74-3) represents a significant contribution to pharmaceutical chemistry. Its complex structure and promising pharmacological profile make it a valuable candidate for further research. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.